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Compound of Interest

5-Chloro-2-hydroxy-3-nitrobenzoic
Compound Name:

acid
CAS No.: 7195-78-0
Cat. No.: B2870157

Get Quote

Technical Profile: 5-Chloro-2-hydroxy-3-
hitrobenzoic Acid

CAS Registry Number: 7195-78-0 Synonyms: 5-Chloro-3-nitrosalicylic acid; 3-Nitro-5-
chlorosalicylic acid Chemical Formula: C7H4CINOs Molecular Weight: 217.56 g/mol [1][2][3][4]

Executive Summary

5-Chloro-2-hydroxy-3-nitrobenzoic acid is a highly functionalized benzene derivative
characterized by three distinct reactive sites: a carboxylic acid, a phenolic hydroxyl, and a nitro
group.[1][2][3] Its strategic importance lies in its role as a divergent intermediate:

e Agrochemicals: It serves as the direct precursor to 2,5-dichloro-3-nitrobenzoic acid, which is
subsequently converted into the herbicide Chloramben (3-amino-2,5-dichlorobenzoic acid).

[1](21[3]
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o Pharmaceuticals: It acts as a pharmacophore for HIV integrase inhibition and a scaffold for

synthesizing nitro-salicylanilide anthelmintics (bio-isosteres of Niclosamide).[1][2][3]

Chemical Identity & Properties

Property Value Note
Yellow to tan crystalline Typical of nitro-phenolic
Appearance
powder compounds.[1][2][3]
High melting point due to
Melting Point 238-240 °C (dec.)[3] intermolecular H-bonding.[1][2]
[3]
) Nitro group significantly
pKa (Predicted) ~2.1 (COOH), ~6.5 (OH) ) o
increases acidity of the phenol.
Soluble in DMSO, DMF, o ]
- . . Acidic pH increases water
Solubility Methanol; Sparingly soluble in -
solubility.[3]
water.
Electrophilic Aromatic
o Substitution (blocked), The Nitro group activates the
Reactivity

Nucleophilic Aromatic

Substitution (activated).

ortho-OH for displacement.[3]

Synthesis & Production

The industrial synthesis of 5-chloro-2-hydroxy-3-nitrobenzoic acid is achieved via the

regioselective nitration of 5-chlorosalicylic acid.[1][2][3] The directing effects of the substituents

ensure high selectivity for the 3-position.

Mechanism of Regioselectivity

e OH Group (C2): Strongly activating, ortho/para director.

o CIl Group (C5): Weakly deactivating, ortho/para director.

e COOH Group (C1): Deactivating, meta director.
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Outcome: The C5 position is blocked by Chlorine. The C4 and C6 positions are deactivated by
the meta-directing COOH or sterically less favored.[3] The C3 position is ortho to the strongly

activating OH group and meta to the COOH group, making it the most nucleophilic site for the
nitronium ion (

) attack.

Experimental Protocol: Nitration of 5-Chlorosalicylic
Acid

Note: This protocol is adapted from standard nitration procedures for salicylic acid derivatives.

Reagents:

5-Chlorosalicylic acid (1.0 eq)[1][2][3]

Nitric Acid (fuming or 70%, 1.1 eq)

Sulfuric Acid (solvent/catalyst)[5][6]

Ice/Water (for quenching)[2]
Step-by-Step Methodology:
¢ Dissolution: Dissolve 5-chlorosalicylic acid in concentrated

at 0-5 °C. Ensure complete dissolution to prevent localized hotspots.

 Nitration: Add the Nitric Acid dropwise over 30—60 minutes, maintaining the internal
temperature below 10 °C. The reaction is exothermic.

o Digestion: Allow the mixture to warm to room temperature (20-25 °C) and stir for 2—4 hours.
Monitor via TLC (Mobile phase: MeOH/DCM).

e Quenching: Pour the reaction mixture slowly onto crushed ice (5x volume) with vigorous
stirring. The product will precipitate as a yellow solid.

« |solation: Filter the solid, wash with cold water until the filtrate is neutral (pH ~6—7), and dry
under vacuum at 50 °C.
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 Purification: Recrystallize from ethanol/water if necessary to remove traces of dinitro
species.

Key Reactivity & Downstream Applications[1][2][3]

Pathway A: Agrochemical Synthesis (The Chloramben
Route)

This is the most significant industrial application. The phenolic hydroxyl group is converted into
a chlorine atom. This transformation is unusual for phenols but is facilitated by the ortho-nitro
group, which activates the C-O bond for nucleophilic aromatic substitution.

Target:2,5-Dichloro-3-nitrobenzoic acid (Precursor to Chloramben).[1][2][3]
Reaction Logic:
 Activation: Reaction with Thionyl Chloride (

) or Phosgene in the presence of a catalyst (DMF or tertiary amine).

» Substitution: The phenolic OH is replaced by CI.[3][7] The carboxylic acid is temporarily
converted to the acid chloride.[8]

o Hydrolysis (Saponification): The acid chloride is hydrolyzed back to the carboxylic acid, while
the aryl chloride remains stable.

SOCI2 / DMF
Chlorodehydroxylation;

5-Chloro-2-hydroxy- Intermediate: ci
3-nitrobenzoic acid Acid Chloride / Aryl Chloride (3-Amino-2,5-dichlorobenzoic acid)

Click to download full resolution via product page

Figure 1: The conversion of the salicylic core to the benzoic acid herbicide scaffold.[1][2]

Pathway B: Pharmaceutical Scaffolds (HIV &
Anthelmintics)

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://patents.google.com/patent/CN102329237A/en
https://prepchem.com/synthesis-of-2-chloro-5-nitrobenzoic-acid/
https://www.chemicalbook.com/synthesis/5-chloro-2-hydroxybenzoic-acid.htm
https://www.chemicalbook.com/synthesis/5-chloro-2-hydroxybenzoic-acid.htm
https://www.youtube.com/watch?v=M5I6jhC6qzc
https://patents.google.com/patent/US3822311A/en
https://www.benchchem.com/product/b2870157/docs?utm_src=pdf-body-img#5-chloro-2-hydroxy-3-nitrobenzoic-acid-as-a-chemical-intermediate
https://patents.google.com/patent/CN102329237A/en
https://prepchem.com/synthesis-of-2-chloro-5-nitrobenzoic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2870157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

The 5-chloro-3-nitrosalicylic acid core possesses intrinsic biological activity and serves as a
building block for salicylanilides.[1][2][3]

e HIV Integrase Inhibition: The free acid form (5-Chloro-2-hydroxy-3-nitrobenzoic acid) has
been identified as a potent inhibitor of HIV integrase, the enzyme responsible for integrating
viral DNA into the host genome.[1][2][3] The mechanism involves the chelation of the

cofactor in the enzyme's active site by the salicylic acid moiety (OH and COOH).

» Salicylanilide Synthesis: Coupling the carboxylic acid with various anilines yields nitro-
salicylanilides, which are screened for anthelmintic (anti-parasitic) activity.[3]

Synthesis Protocol: Amide Coupling
 Activation: Treat 5-chloro-2-hydroxy-3-nitrobenzoic acid with

(reflux, 2h) to form the acid chloride. Note: Unlike Pathway A, avoid DMF/high temp to
prevent OH replacement.

e Coupling: React the crude acid chloride with the target aniline (e.g., 2-chloro-4-nitroaniline) in
THF/DCM with a base (TEA or Pyridine).

e Product: Yields the corresponding salicylanilide.

5-Chloro-2-hydroxy-3-nitrobenzoic acid

Direct Inhibition “As Salicylanilide Derivative

Bioactivity Mechanisms

(HIV Integrase Active Site) Uncoupling (Mitochondria)

|
|
|
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|
|
|

Click to download full resolution via product page

Figure 2: Pharmacological mechanisms of action for the core and its derivatives.[1][2][3]
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Safety & Handling

Hazard Classification (GHS):

e H302: Harmful if swallowed.[1][3]

o H315/H319: Causes skin irritation / Causes serious eye irritation.[1][3]
o H335: May cause respiratory irritation.[1][3]

Critical Precautions:

 Nitration Risks: The synthesis involves nitration, which carries a risk of thermal runaway.
Temperature control is critical.

o Dust Explosion: Finely powdered nitro compounds can be explosive.[1][3] Grounding of
equipment is mandatory.[3]

» Incompatibility: Avoid contact with strong bases and reducing agents (hydrazine,
borohydrides) unless under controlled reaction conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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